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Compound of Interest

Compound Name:
(S)-Azepane-2-carboxylic acid

methyl ester

Cat. No.: B7810093

Get Quote

An In-Depth Technical Guide to the Structure Elucidation of (S)-Azepane-2-Carboxylic Acid
Methyl Ester

Strategic Overview: The Azepane Scaffold in Drug
Discovery
(S)-Azepane-2-carboxylic acid methyl ester (often abbreviated as the methyl ester of (S)-2-

Aze) represents a critical class of non-proteinogenic amino acid derivatives. Unlike its 5-

membered (proline) or 6-membered (pipecolic acid) analogs, the 7-membered azepane ring

introduces unique conformational flexibility—specifically the ability to toggle between twist-chair

and twist-boat conformations.

In peptidomimetics, this scaffold is prized for inducing

-turn secondary structures or constraining peptide backbones in Balhimycin analogs and
protease inhibitors. However, this same flexibility complicates structural elucidation. Signals in
NMR often broaden due to intermediate exchange rates on the NMR time scale, and the
stereocenter at C2 is prone to racemization during esterification if not carefully controlled.
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This guide outlines a rigorous, self-validating workflow for the unambiguous structural and

stereochemical assignment of this molecule.

Molecular Connectivity & Constitution (MS & NMR)
Before addressing stereochemistry, the constitution (connectivity) must be established to rule

out regioisomers (e.g., azepane-3-carboxylate) or ring-size impurities (e.g., pipecolic acid

derivatives from incomplete ring expansion).

High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm elemental composition.

Expectation:

Formula:

Calc. Mass [M+H]+: 158.1181 Da.

Fragmentation: Look for loss of the methoxy group (

, -31 Da) and the carboxylate moiety (

, -59 Da) to generate the azepanium ion (

).

NMR Spectroscopy Strategy
The 7-membered ring presents a specific challenge: conformational averaging. At room

temperature, the methylene protons often appear as complex multiplets rather than distinct

signals.

Key Diagnostic Signals (400 MHz+,

or

):
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Position Type (ppm) Approx. Multiplicity
Diagnostic
Value

Ester Me 3.70 - 3.75 Singlet (3H)
Confirms methyl

ester formation.

H-2 (

)
3.50 - 3.80 dd or m (1H)

Chemical shift

proves

-amino acid

connectivity.

H-7 (

)
2.70 - 3.20 Multiplet (2H)

Deshielded by

adjacent

Nitrogen;

confirms N-

heterocycle.

H-3 to H-6 1.40 - 2.00 Multiplets (8H)

The "envelope"

region.

Integration must

equal 8H to

confirm 7-

membered ring.

Expert Insight - The Ring Size Validation: To distinguish the 7-membered azepane from a 6-

membered piperidine impurity (common if synthesized via ring expansion), rely on COSY

(Correlation Spectroscopy).

Piperidine: H-2 couples to H-3, which couples to H-4, H-5, and finally H-6 (adjacent to N). A

4-carbon chain between N and C(

).

Azepane: The spin system must show a continuous chain of five methylene groups between

the N-adjacent carbons.
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Stereochemical Validation (The Critical "(S)"
Assignment)
Proving the (S)-configuration is the most critical step for biological applications.

Optical Rotation (Polarimetry)
Method: Compare specific rotation

with literature values for the HCl salt or free base.

Warning: The sign of rotation is solvent-dependent.[1] (S)-Azepane-2-carboxylic acid is

typically levorotatory (-) in water/HCl but can shift in organic solvents.

Self-Validation: If the measured value is

, the sample is racemic. If the magnitude is significantly lower than literature (e.g., -10 vs
-25), partial racemization has occurred.

Chiral HPLC (Enantiomeric Excess)
This is the definitive method. A method must be developed to separate the (S) and (R)

enantiomers.

Column Selection: Polysaccharide-based columns (e.g., Chiralpak IA/IB or Chiralcel OD-H)

are preferred for amino acid esters.

Mobile Phase: Alkane/Alcohol mixtures (e.g., Hexane/IPA 90:10) with 0.1% Diethylamine (for

free base) or TFA (for salts) to sharpen peak shapes.

Protocol:

Inject the synthesized sample.

Mandatory Control: Inject a racemic standard (synthesized from racemic lysine or by

mixing S and R) to confirm separation capability.

Calculate Enantiomeric Excess (
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):

Experimental Protocols
Protocol A: NMR Sample Preparation & Acquisition

Preparation: Dissolve 10-15 mg of the methyl ester hydrochloride in 0.6 mL

(to suppress exchangeable NH protons and simplify the spectrum) or

(if free base).

Acquisition:

1H NMR: 16 scans, relaxation delay (

)

2.0s to ensure accurate integration of the methyl singlet.

13C NMR: 512 scans. Look for carbonyl at ~170 ppm and

-carbon at ~60 ppm.

COSY: 256 increments. Focus on tracing the H2

H3

H4

H5

H6

H7 connectivity.

Protocol B: Determination of Enantiomeric Purity via
Mosher's Amide (If Chiral HPLC fails)
If a chiral column is unavailable, derivatize with (R)- and (S)-MTPA-Cl (Mosher's acid chloride).

Reaction: React substrate with (S)-MTPA-Cl in Pyridine/DCM.
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Analysis: Acquire 1H NMR of the resulting amide.

Logic: The diastereomeric amides will show distinct chemical shifts for the ester methyl

group (

). The pattern of shifts predicts the absolute configuration.

Visualization of Elucidation Workflow
The following diagram illustrates the decision matrix for confirming the structure and

stereochemistry.
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Unknown Sample
(Putative (S)-Azepane-2-Ester)

1. HRMS Analysis
Target: m/z 158.1181 [M+H]+

2. 1H & 13C NMR
Check: Integration 1:3:10

Check: 7-membered ring signals

Ring Size Confirmed?

3. 2D COSY/HMBC
Trace H2 to H7 connectivity

Ambiguous

4. Stereochemistry Check
(S) vs (R)

Clear

Polarimetry
([a]D comparison)

Chiral HPLC
(Definitive ee%)

ee > 98%?

Validated Structure:
(S)-Azepane-2-carboxylic acid

methyl ester

Yes

Reject/Repurify
(Racemic or Wrong Regioisomer)

No

Click to download full resolution via product page
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Caption: Figure 1. Integrated structural elucidation workflow combining spectroscopic

connectivity checks with stereochemical validation gates.

Quantitative Data Summary
Table 1: Expected NMR Chemical Shift Ranges (Free Base in

)

Nucleus Assignment
Shift (

ppm)
Multiplicity

Coupling (

)

1H 3.73 s -

1H
H-2 (

)
3.55 dd Hz

1H H-7a, H-7b 2.85, 3.10 m -

1H H-3 to H-6 1.40 - 1.90 m (envelope) -

13C C=O 175.2 s -

13C 52.1 s -

13C C-2 59.8 s -

13C C-7 48.5 s -

Note: Shifts will vary significantly (

0.5 ppm) depending on concentration and pH (salt vs free base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]
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elucidation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7810093/docs#s-azepane-2-carboxylic-acid-methyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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